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Introduction

The CLAVATA3/EMBRYO SURROUNDING REGION (CLE) gene family encodes a large group
of plant peptide hormones that play critical roles in regulating plant growth, development, and
responses to environmental stimuli. Among these, the CLE25 peptide has been identified as a
key signaling molecule involved in diverse physiological processes, including drought stress
response, phloem initiation, and root development.[1][2] Understanding the spatial and
temporal localization of CLE25 is crucial for elucidating its precise mechanisms of action and
for developing novel strategies in crop improvement and drug development.

This document provides detailed application notes and experimental protocols for the use of
fluorescently-labeled CLE25 peptide to study its localization in plant tissues. These protocols
are designed for researchers in plant biology, molecular biology, and drug development who
are interested in visualizing and quantifying the distribution of this important signaling peptide.

CLE25 Signaling Pathway
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The CLE25 peptide exerts its function by binding to cell surface leucine-rich repeat receptor-
like kinases (LRR-RLKS). The primary receptors for CLE25 include BARELY ANY MERISTEM
(BAM) 1, 2, and 3, as well as the receptor-like kinase CLERK, which often forms a complex
with CLV2.[1][2] Upon binding, the CLE25-receptor complex initiates a downstream signaling
cascade that ultimately leads to changes in gene expression and subsequent physiological
responses. In the context of drought stress, root-derived CLE25 peptide acts as a long-
distance signal, traveling to the leaves to promote abscisic acid (ABA) biosynthesis and induce
stomatal closure. In root development, CLE25 is involved in regulating the initiation of the
phloem tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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